Cas no 847502-86-7 (3,4-Difluoro-2-methylbenzyl alcohol)

• Product Name: 3,4-Difluoro-2-methylbenzyl alcohol
• CAS No: 847502-86-7
• Molecular Formula: C₈H₈OF₂
• Molecular Weight: 158.145
• CID: 4218722
• PubChem ID: 12137486

3,4-Difluoro-2-methylbenzyl alcohol Properties

Names and Identifiers

• Benzenemethanol, 3,4-difluoro-2-methyl-
• (3,4-difluoro-2-methylphenyl)methanol
• SB84015
• MFCD07777158
• SCHEMBL4621597
• CS-0194067
• NTTCNPWHTYWDLK-UHFFFAOYSA-N
• E90080
• 3,4-DIFLUORO-2-METHYLBENZYL ALCOHOL
• XIB50286
• 847502-86-7
• 3,4-difluoro-2-methylBenzenemethanol
• (3,4-Difluoro-2-methyl-phenyl)methanol
• AKOS027425850
• DTXSID501289381

• MDL： MFCD07777158
• InChIKey： NTTCNPWHTYWDLK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8F2O/c1-5-6(4-11)2-3-7(9)8(5)10/h2-3,11H,4H2,1H3
• SMILES： CC1=C(C(=CC=C1CO)F)F

Computed Properties

• Exact Mass: 158.05432120g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.05432120g/mol
• Heavy Atom Count: 11
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 224.5±35.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols